4-(4-Hydroxymethylphenyl)nicotinic acid, 95%

• IUPAC Name: 4-[4-(hydroxymethyl)phenyl]pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H11NO3/c15-8-9-1-3-10(4-2-9)11-5-6-14-7-12(11)13(16)17/h1-7,15H,8H2,(H,16,17)
• InChI Key: RSVKQIJIRSRBKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CO)C2=C(C=NC=C2)C(=O)O
• Molecular Formula: C13H11NO3
• DSSTOX Substance ID: DTXSID60692460
• Molecular Weight: 229.23 g/mol
• CAS RN: 1262011-36-8

Description

4-(4-Hydroxymethylphenyl)nicotinic acid, 95% (4-HMPA) is an organic compound composed of a carboxylic acid and a phenyl group. It is an important intermediate in the synthesis of many drugs, and is used in research for its biochemical and physiological effects. 4-HMPA is a versatile compound that can be used in a wide range of laboratory experiments, and has been studied for its potential applications.

Scientific Research Applications

4-(4-Hydroxymethylphenyl)nicotinic acid, 95% has been studied for its potential applications in a variety of scientific fields. It has been used in the synthesis of a variety of drugs, including anti-inflammatory agents and anticonvulsants. It has also been studied for its potential use in the treatment of cancer, by inhibiting the growth of cancer cells. Additionally, it has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

4-(4-Hydroxymethylphenyl)nicotinic acid, 95% has been studied for its potential mechanisms of action. It has been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase activity leads to an increase in acetylcholine levels, which can have a variety of effects on the body.
Biochemical and Physiological Effects
4-(4-Hydroxymethylphenyl)nicotinic acid, 95% has been studied for its biochemical and physiological effects. It has been found to have an anti-inflammatory effect, which can be beneficial in the treatment of inflammatory conditions such as arthritis. It has also been found to have an anticonvulsant effect, which can be beneficial in the treatment of epilepsy. Additionally, it has been found to have a neuroprotective effect, which can be beneficial in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

4-(4-Hydroxymethylphenyl)nicotinic acid, 95% has several advantages and limitations for use in laboratory experiments. One advantage is that it is a relatively inexpensive compound, making it cost-effective for use in research. Additionally, it is relatively stable, making it easy to store and handle. However, it is also a relatively reactive compound, which can lead to unwanted side reactions in some experiments. Additionally, it is a relatively toxic compound, meaning that it should be handled with caution in the laboratory.

Future Directions

There are a variety of potential future directions for 4-(4-Hydroxymethylphenyl)nicotinic acid, 95% research. One potential direction is the development of new synthesis methods for the compound. Additionally, further research could be done to explore its potential applications in the treatment of cancer, neurological disorders, and other conditions. Additionally, further research could be done to explore its biochemical and physiological effects, and to develop new methods for its use in laboratory experiments. Finally, further research could be done to explore its potential toxicity and other safety concerns.

Synthesis Methods

4-(4-Hydroxymethylphenyl)nicotinic acid, 95% can be synthesized by several different methods. One method involves the reaction of 4-hydroxybenzaldehyde with acetic anhydride in the presence of phosphoric acid. Another method involves the reaction of 4-hydroxybenzaldehyde with ethyl cyanoacetate in the presence of sodium ethoxide. In both methods, 4-(4-Hydroxymethylphenyl)nicotinic acid, 95% is produced in high yields.